Cas no 935-00-2 (Benzene,(2E)-2-buten-1-yl-)

• Product Name: Benzene,(2E)-2-buten-1-yl-
• CAS No: 935-00-2
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 814578
• PubChem ID: 5356732
• Update Time: 2025-04-19

Benzene,(2E)-2-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene,(2E)-2-buten-1-yl-
• (E)-1-Phenyl-2-butene
• 1-Phenylbutene-2
• NSC-65602
• 1560-06-1
• EINECS 216-328-4
• 2-Butenylbenzene #
• NSC 65602
• UNII-7UF46BAB8U
• 4-Phenyl-2-butene
• (E)-But-2-en-1-ylbenzene
• but-2-en-1-ylbenzene
• Benzene, 2-butenyl-, trans
• [(E)-but-2-enyl]benzene
• BRN 2037620
• 935-00-2
• VUKHQPGJNTXTPY-NSCUHMNNSA-N
• [(E)-but-2-enyl]-benzene
• 1-Phenylbut-2-ene
• WLN: 2U2R
• 2-butenylbenzene
• NSC65602
• Q27268867
• Benzene, 2-buten-1-yl-
• (E)-but-2-enylbenzene
• 1-Phenyl-2-butene
• 7UF46BAB8U
• Benzene, 2-butenyl-
• 2-Butene, 1-phenyl-
• 3-05-00-01207 (Beilstein Handbook Reference)

• Inchi： 1S/C10H12/c1-2-3-7-10-8-5-4-6-9-10/h2-6,8-9H,7H2,1H3/b3-2+
• InChI Key： VUKHQPGJNTXTPY-NSCUHMNNSA-N
• SMILES： C(/C=C/C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 132.093900383g/mol
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives